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Abstract
Desmedipham is a selective, post-emergence herbicide primarily utilized for the control of

broadleaf weeds in sugar beet cultivation. As a member of the phenylcarbamate class of

herbicides, its mode of action centers on the inhibition of photosynthesis. This technical guide

provides an in-depth overview of the chemical structure, physicochemical properties, and the

molecular mechanism of action of Desmedipham. Detailed experimental protocols for its

synthesis, analysis of residues, and assessment of its biological activity are presented to

support further research and development.

Chemical Structure and Properties
Desmedipham, with the IUPAC name ethyl [3-(phenylcarbamoyloxy)phenyl]carbamate, is a

carbamate ester.[1] Its chemical structure consists of a central phenyl ring substituted with an

ethoxycarbonylamino group and a phenylcarbamoyloxy group.

Table 1: Chemical and Physicochemical Properties of Desmedipham
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Property Value Reference(s)

IUPAC Name

ethyl [3-

(phenylcarbamoyloxy)phenyl]c

arbamate

[1]

CAS Number 13684-56-5 [1]

Molecular Formula C₁₆H₁₆N₂O₄ [1][2]

Molecular Weight 300.31 g/mol

Appearance Colorless to off-white solid

Melting Point 120 °C

Boiling Point Decomposes before boiling

Water Solubility 7 mg/L at 20 °C

Vapor Pressure 4 x 10⁻⁷ hPa at 25 °C

Log P (octanol-water) 3.4

Spectral Data:

¹H NMR, ¹³C NMR, IR, and Mass Spectrometry data are available and crucial for the

structural elucidation and confirmation of Desmedipham.

Mechanism of Action: Inhibition of Photosystem II
Desmedipham's herbicidal activity stems from its ability to inhibit photosynthesis in susceptible

plant species. Specifically, it targets Photosystem II (PSII), a key protein complex in the

thylakoid membranes of chloroplasts responsible for the light-dependent reactions of

photosynthesis.

Desmedipham acts by binding to the D1 protein within the PSII complex. This binding event

blocks the electron transport chain, specifically the transfer of electrons from the primary

quinone acceptor (Q_A) to the secondary quinone acceptor (Q_B). The interruption of electron

flow halts the production of ATP and NADPH, which are essential energy carriers for carbon

fixation in the Calvin cycle. This ultimately leads to a cessation of plant growth and, eventually,
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cell death. The blockage of the electron transport chain also leads to the formation of reactive

oxygen species, which cause lipid peroxidation and further cellular damage.

Photosystem II (PSII) in Thylakoid Membrane

P680

Pheophytin

Light Energy

QA

Electron Transfer

QB (D1 Protein)

Electron Transfer

Plastoquinone Pool

Cytochrome b6f

Desmedipham

 Binds to D1 protein,
 blocks electron flow

3-Ethoxycarbonylaminophenol +
Phenyl Isocyanate

(in Toluene with Triethylamine)
Reflux Solvent Removal

(Rotary Evaporation)
Recrystallization
(Ethanol/Water) Pure Desmedipham

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670296?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Extraction

d-SPE Cleanup

Weigh 10g Soil

Add 10mL ACN & Salts

Shake & Centrifuge

Transfer 1mL Supernatant

Supernatant

Add d-SPE Sorbents

Vortex & Centrifuge

HPLC-MS/MS Analysis

Clean Extract

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b1670296?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670296?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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